Cas no 2680586-10-9 (Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate)

• Product Name: Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate
• CAS No: 2680586-10-9
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• CID: 6545548
• PubChem ID: 165923277
• Update Time: 2025-10-29

Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• 2680586-10-9
• methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate
• EN300-28299482
• Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate

• Inchi： 1S/C15H20BrNO4/c1-15(2,3)21-14(19)17(4)12(13(18)20-5)10-8-6-7-9-11(10)16/h6-9,12H,1-5H3
• InChI Key： NLNCKMQPNDECJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(=O)OC)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.05757g/mol
• Monoisotopic Mass: 357.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Additional information on Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate

Comprehensive Overview of Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate (CAS No. 2680586-10-9)

Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate (CAS No. 2680586-10-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This ester derivative features a 2-bromophenyl group and a tert-butoxycarbonyl (Boc)-protected methylamino moiety, making it a versatile intermediate for constructing complex molecular architectures. Its unique structural attributes, including the bromine substituent and Boc-protected amine, enable applications in cross-coupling reactions, peptide modifications, and drug discovery.

In recent years, the demand for Boc-protected amino acid derivatives like Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate has surged due to their role in proteomics and bioconjugation. Researchers frequently search for "Boc-protected building blocks for drug design" or "bromophenyl esters in Suzuki-Miyaura coupling," reflecting the compound's relevance in modern synthetic chemistry. The 2-bromophenyl group facilitates palladium-catalyzed reactions, while the Boc group offers orthogonal protection for amines, aligning with trends in green chemistry and atom economy.

The compound's stability under acidic conditions (owing to the Boc group) and its reactivity in nucleophilic substitution reactions make it a preferred choice for peptide elongation and small-molecule library synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity, addressing frequent queries like "how to analyze Boc-protected esters." Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry platforms underscores its adaptability to high-throughput methodologies.

From an industrial perspective, Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate is synthesized under stringent GMP-like conditions to meet the standards of pharmaceutical intermediates. Its CAS No. 2680586-10-9 is often referenced in patent literature for kinase inhibitor development and covalent drug design, topics trending in AI-driven drug discovery forums. The compound's chiral center also sparks interest in asymmetric synthesis, with researchers exploring its use in enantioselective catalysis.

Environmental and regulatory considerations are critical for this compound. While not classified as hazardous, its brominated aromatic component necessitates proper handling to align with REACH and EPA guidelines. FAQs such as "Boc deprotection methods" or "bromophenyl ester storage conditions" highlight user concerns about practical usage. Innovations like enzymatic deprotection and solvent-free synthesis further enhance its appeal in sustainable chemistry.

In summary, Methyl 2-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl](methyl)amino}acetate (CAS No. 2680586-10-9) bridges academic research and industrial applications, driven by its multifunctional groups and compatibility with cutting-edge technologies. Its integration into combinatorial chemistry and targeted therapy pipelines ensures enduring relevance in the evolving landscape of chemical sciences.